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Compound of Interest

Compound Name: PFI-4

Cat. No.: B610065 Get Quote

For researchers, scientists, and professionals in drug development, the selection of potent and

selective chemical probes is paramount for elucidating biological pathways and validating novel

therapeutic targets. This guide provides a detailed comparison of PFI-4, a known inhibitor of

the BRPF1B bromodomain, with a close competitor, GSK6853. Experimental data is presented

to facilitate an objective assessment of their performance, alongside detailed protocols for key

dose-response assays.

PFI-4 is a chemical probe that selectively targets the bromodomain of BRPF1B (Bromodomain

and PHD Finger containing protein 1B).[1] BRPF1 is a crucial scaffolding protein that

assembles histone acetyltransferase (HAT) complexes of the MYST family. These complexes

play a fundamental role in chromatin remodeling and the transcriptional regulation of genes

involved in critical cellular processes. Dysregulation of BRPF1 has been implicated in various

diseases, including cancer, making its bromodomain an attractive target for therapeutic

intervention.

Comparative Dose-Response Analysis: PFI-4 vs.
GSK6853
To provide a clear comparison of the inhibitory activities of PFI-4 and a comparable BRPF1B

inhibitor, GSK6853, the following table summarizes their reported potencies from various

biochemical and cellular assays. GSK6853 is a highly potent and selective BRPF1 inhibitor,

making it a relevant alternative for researchers studying this target.
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Compound Assay Type Target IC50 / Kd Reference

PFI-4 ALPHAscreen BRPF1B IC50: 172 nM

Isothermal

Titration

Calorimetry (ITC)

BRPF1B Kd: 13 nM

NanoBRET BRPF1B IC50: 240 nM

GSK6853 TR-FRET BRPF1 pIC50: 8.1 [2]

BROMOscan BRPF1 pKd: 9.5 [2]

NanoBRET BRPF1B IC50: 20 nM

Chemoproteomic

Competition

Binding

Endogenous

BRPF1
pIC50: 8.6 [2]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway in which BRPF1B is involved and a

typical experimental workflow for dose-response curve analysis.
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BRPF1B signaling pathway and PFI-4's point of intervention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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